N-(4-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide

• IUPAC Name: N-(pyridin-4-ylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide
• InChI: InChI=1S/C14H11Cl3N2O2/c15-10-5-12(17)13(6-11(10)16)21-8-14(20)19-7-9-1-3-18-4-2-9/h1-6H,7-8H2,(H,19,20)
• InChI Key: CDKKSHZLVHCOMC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1CNC(=O)COC2=CC(=C(C=C2Cl)Cl)Cl
• Molecular Formula: C14H11Cl3N2O2
• Molecular Weight: 345.6 g/mol

Description

The compound N-(4-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide is a synthetic chemical of interest in various research domains due to its unique chemical structure and potential applications. Although this specific compound's direct studies were not found, related research provides insights into similar compounds, offering a basis for understanding its characteristics and potential applications in various fields, excluding drug use and side effects.

Synthesis Analysis

Synthesis of compounds similar to N-(4-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide often involves the condensation of halogenated phenols with amides or acetamides under specific conditions. For example, studies have described the synthesis of related acetamide derivatives through reactions involving aromatic amines and acyl chlorides, demonstrating the versatility and adaptability of acetamide synthesis methods (Hajjem et al., 1993).

Molecular Structure Analysis

Molecular structure analysis of similar compounds has been performed using techniques such as X-ray crystallography, which provides detailed insights into the molecular geometry, bonding patterns, and crystal packing. These studies highlight the importance of intermolecular interactions, such as hydrogen bonding and π-π interactions, in stabilizing the crystal structure of acetamide derivatives (Boechat et al., 2011).

Chemical Reactions and Properties

The chemical reactivity of acetamide derivatives, including those similar to N-(4-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide, often involves nucleophilic aromatic substitution reactions. These reactions allow for the introduction of various substituents into the aromatic ring, significantly altering the compound's chemical and physical properties (Getlik et al., 2013).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, of acetamide derivatives can be significantly influenced by the nature of their substituents and their molecular conformation. Studies on related compounds provide insights into how structural modifications can affect these physical properties, guiding the development of compounds with desired characteristics (Bąkowicz & Turowska-Tyrk, 2010).

Chemical Properties Analysis

The chemical properties of compounds like N-(4-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide, such as reactivity, stability, and interaction with other molecules, can be explored through computational and spectroscopic methods. These analyses reveal the effects of electronic structure, rehybridization, and hyperconjugation on the compound's behavior in chemical reactions (Mary et al., 2022).